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Compound of Interest

Compound Name: Pyraoxystrobin

Cat. No.: B1461943 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Pyraoxystrobin, a broad-spectrum strobilurin fungicide, plays a significant role in modern

agriculture. Its synthesis involves a convergent strategy, primarily relying on the coupling of two

key intermediates. This technical guide provides a detailed overview of the primary chemical

synthesis pathways for pyraoxystrobin, compiled from patent literature. It includes

experimental protocols for the synthesis of the final compound and its crucial precursors,

summarized quantitative data in tabular form for easy comparison, and visual representations

of the synthetic routes using Graphviz diagrams. This document is intended to serve as a

valuable resource for researchers and chemists involved in the synthesis and development of

agrochemicals.

Introduction
Pyraoxystrobin, with the IUPAC name methyl (E)-2-[2-[[3-(4-chlorophenyl)-1-methylpyrazol-5-

yl]oxymethyl]phenyl]-3-methoxyprop-2-enoate, is a highly effective fungicide.[1] Like other

strobilurins, it acts as a mitochondrial respiration inhibitor by binding to the a Qo site of the

cytochrome bc1 complex, thereby inhibiting electron transport.[1] The synthesis of

pyraoxystrobin is a topic of significant interest in industrial and academic research. This guide

focuses on the most prevalent synthetic routes, providing detailed procedural information and

quantitative data to aid in laboratory-scale synthesis and process optimization.
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Core Synthesis Pathway
The most commonly described method for the synthesis of pyraoxystrobin involves the

coupling of two key intermediates: 3-(4-chlorophenyl)-1-methyl-1H-5-pyrazole-ol (I) and (E)-2-

(2-chloromethylphenyl)-3-methoxyacrylate (II). This reaction is typically carried out under basic

conditions in a polar aprotic solvent.[2]

Overall Synthesis Scheme
The overall synthetic pathway can be visualized as follows:

Reaction Conditions

3-(4-chlorophenyl)-1-methyl-
1H-5-pyrazole-ol (I)

Pyraoxystrobin

(E)-2-(2-chloromethylphenyl)-
3-methoxyacrylate (II)

Base (e.g., Na2CO3, K2CO3)

Polar aprotic solvent (e.g., DMF, DMSO)

Temperature (e.g., 70-75 °C)

p-Chloroaniline Diazonium Salt1. NaNO2, HCl p-Chlorophenylhydrazine2. Reduction 3-(4-chlorophenyl)-1-methyl-
1H-5-pyrazole-ol (I)

3. Cyclization
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3-Isochromanone Intermediate A

1. Condensation
(Trimethyl orthoformate,

Glacial acetic acid) Intermediate B

2. Chlorination
(Thionyl chloride) (E)-2-(2-chloromethylphenyl)-

3-methoxyacrylate (II)

3. Esterification
(Methanol)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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